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1-Methyl-2-pyrrolidinone (NMP) is a versatile aprotic solvent with a high dissolving capacity,
making it indispensable across various industries, from petrochemical processing to
pharmaceutical formulations.[1][2] In the highly precise world of drug development and
scientific research, the ability to accurately quantify and trace compounds is paramount. This
necessity has led to the widespread adoption of isotopically labeled analogues, such as 1-
Methyl-2-pyrrolidinone-d3 (NMP-d3).

This guide provides a detailed exploration of the molecular weight of NMP-d3, moving beyond
a simple numerical value to discuss the underlying principles of its determination, analytical
verification, and critical applications. As a stable isotope-labeled compound, NMP-d3 serves as
an invaluable tool, primarily as an internal standard for quantitative analysis by mass
spectrometry, allowing researchers to achieve high levels of accuracy and precision in complex
biological matrices.[3] We will delve into the foundational chemistry, the definitive analytical
techniques for characterization, and the practical workflows where NMP-d3 is applied.

Part 1: Foundational Chemical and Physical
Properties
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A thorough understanding of the deuterated analogue begins with a firm grasp of the parent
compound. The substitution of hydrogen with deuterium fundamentally alters the mass, a
change that is the very basis of its utility.

The Parent Compound: 1-Methyl-2-pyrrolidinone (NMP)

NMP is a five-membered lactam with a chemical structure that imparts a unique combination of
properties, including a high boiling point, miscibility with water, and broad solvency.[1] These
characteristics have established its role as a powerful solvent in organic synthesis and
pharmaceutical preparations.[2][4]

Property Value Source(s)
IUPAC Name 1-methylpyrrolidin-2-one [5]
Molecular Formula CsHsNO [1][5]
Average Molecular Weight 99.13 g/mol [5][6]
Monoisotopic Mass 99.06841 Da [5]

CAS Number 872-50-4 [51[7]
Physical Form Clear, colorless liquid [5]

Density 1.028 g/cm3 [1]

Boiling Point 202 to 204 °C [1]

The Deuterated Analogue: 1-Methyl-2-pyrrolidinone-d3
(NMP-d3)

In NMP-d3, the three hydrogen atoms on the N-methyl group are replaced by deuterium (2H or
D), a stable, non-radioactive isotope of hydrogen. This substitution is precise and has a
minimal effect on the compound's chemical properties, allowing it to behave nearly identically
to the parent compound during chromatographic separation and sample preparation. Its
increased mass, however, makes it easily distinguishable by a mass spectrometer.
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Property Value Source(s)
Analyte Name 1-Methyl-2-pyrrolidinone-d3 [8]
Molecular Formula CsHeD3NO [819]
Average Molecular Weight 102.15 g/mol [819]

CAS Number 933-86-8 [8][9]
Isotopic Label Deuterium [8]

The Basis of Molecular Weight: A Theoretical
Calculation

The molecular weight of NMP-d3 is a direct result of substituting three protium (*H) atoms with
three deuterium (2H) atoms. The causality is straightforward: the nucleus of a deuterium atom
contains one proton and one neutron, making it approximately twice as heavy as a protium
atom, which has only a proton.

Calculation Steps:
e Mass of Parent NMP (CsHsNO):
o BxC)+(OxH)+(1xN)+(1x0)
o (5x12.011) + (9 x 1.008) + (1 x 14.007) + (1 x 15.999) = 99.134 g/mol
e Mass Change due to Isotopic Substitution:
o Mass of 3 Deuterium atoms: 3 x 2.014 = 6.042 u
o Mass of 3 Hydrogen atoms: 3 x 1.008 = 3.024 u
o Net Mass Increase: 6.042 - 3.024 = +3.018 u
e Calculated Mass of NMP-d3 (CsHeD3NO):

o Mass of NMP + Net Mass Increase
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o 99.134 + 3.018 = 102.152 g/mol

This calculated value aligns perfectly with the experimentally cited molecular weight.[8][9]
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Caption: Structural relationship between NMP and its deuterated analogue, NMP-d3.

Part 2: Analytical Verification and Quality Control

While the theoretical molecular weight is foundational, its empirical verification is a cornerstone
of scientific integrity. Mass spectrometry (MS) is the definitive technique for confirming the
molecular weight and assessing the isotopic purity of NMP-d3.

Definitive Identification by Mass Spectrometry

Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. For NMP-d3, this
technique provides a self-validating system. When analyzed, the compound is ionized, typically
forming a molecular ion [M+H]* or [M]*e. The m/z value of this ion directly corresponds to the
compound's molecular mass.
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o Expected NMP Molecular lon: m/z = 99
o Expected NMP-d3 Molecular lon: m/z =102

The observation of a predominant signal at m/z 102 provides unequivocal evidence for the

successful incorporation of three deuterium atoms.
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Mass Spectrometry Workflow
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Caption: Conceptual workflow for the analysis of NMP-d3 by mass spectrometry.
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Experimental Protocol: GC-MS for Identity and Purity
Confirmation

This protocol describes a standard method for verifying the molecular weight and estimating
the isotopic purity of a commercial NMP-d3 sample. The inclusion of a non-labeled NMP
standard serves as a crucial control.

Obijective: To confirm the identity and isotopic distribution of 1-Methyl-2-pyrrolidinone-d3
using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

1-Methyl-2-pyrrolidinone-d3 (=98% isotopic purity)

1-Methyl-2-pyrrolidinone (NMP) standard (=99.5% chemical purity)

Methanol, HPLC grade or higher

Autosampler vials with caps

GC-MS system with an Electron lonization (El) source
Methodology:
o Standard Preparation:
o Prepare a 100 pg/mL stock solution of NMP in methanol.
o Prepare a 100 pg/mL stock solution of NMP-d3 in methanol.
o Create a working solution by combining equal volumes of both stock solutions.
e GC-MS Instrument Parameters (Typical):
o GC Column: DB-5ms, 30 m x 0.25 mm, 0.25 pm film thickness (or equivalent)

o Injection Volume: 1 pL
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[e]

Inlet Temperature: 250 °C

o

Carrier Gas: Helium, constant flow of 1.0 mL/min

[¢]

Oven Program: Initial 50 °C for 1 min, ramp at 20 °C/min to 250 °C, hold for 2 min.

[¢]

MS Transfer Line Temp: 280 °C

[e]

lon Source: Electron lonization (El) at 70 eV

o

Scan Range: m/z 40-150

» Data Acquisition and Analysis:

o

Inject the combined working solution.
o Identify the chromatographic peak for NMP/NMP-d3 (they will co-elute).
o Extract the mass spectrum for this peak.

o Verification Criteria: The spectrum must show two primary molecular ions: a base peak or
significant ion at m/z 99 corresponding to NMP, and a prominent ion at m/z 102
corresponding to NMP-d3.

o Isotopic Purity Assessment: Examine the ion cluster around m/z 102. The relative intensity
of the signal at m/z 102 compared to any signals at m/z 101, 100, or 99 within the NMP-d3
contribution provides a qualitative measure of isotopic purity.

Expected Molecular lon

Analyte Key Fragment lons (m/z)
(m/z)

NMP (d0) 99 98, 44, 42

NMP-d3 102 101, 44, 42

Part 3: The Application-Driven Importance of NMP-
d3
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The precise mass difference between NMP-d3 and its unlabeled counterpart is not merely a
chemical curiosity; it is the feature that makes it a powerful tool in quantitative bioanalysis.

The Gold Standard: NMP-d3 as an Internal Standard

In Liquid Chromatography-Mass Spectrometry (LC-MS) assays, which are common in drug
metabolism and pharmacokinetic studies, variability can arise from sample extraction, matrix
effects, and instrument response. A stable isotope-labeled internal standard (SIL-IS) like NMP-
d3 is the ideal solution to correct for this variability.

The Principle: A known amount of NMP-d3 is added to every sample at the beginning of the
workflow. Because its chemical properties are nearly identical to the unlabeled NMP (the
analyte), it experiences the same losses during extraction and the same ionization suppression
or enhancement in the MS source. The analyte's concentration is determined by the ratio of its
MS signal to that of the known quantity of the SIL-IS, providing a highly accurate and precise
measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b587800/docs?utm_src=pdf-body-img#introduction-the-significance-of-isotopic-labeling-in-modern-analytics
https://www.benchchem.com/product/b587800?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. N-Methyl-2-pyrrolidone - Wikipedia [en.wikipedia.org]

2. Review of pharmaceutical applications of N-methyl-2-pyrrolidone - PubMed
[pubmed.ncbi.nlm.nih.gov]

. medchemexpress.com [medchemexpress.com]

. pubs.acs.org [pubs.acs.org]

. N-methyl-2-pyrrolidone | CSHINO | CID 13387 - PubChem [pubchem.ncbi.nlm.nih.gov]
. merckmillipore.com [merckmillipore.com]

. CAS 872-50-4 | Sigma-Aldrich [sigmaaldrich.com]

. 1-Methyl-2-pyrrolidinone-d3 | LGC Standards [Igcstandards.com]

°
(] (0] ~ (@] ol ey w

. hpc-standards.com [hpc-standards.com]

¢ To cite this document: BenchChem. [Introduction: The Significance of Isotopic Labeling in
Modern Analytics]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587800/docs#introduction-the-significance-of-
isotopic-labeling-in-modern-analytics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://en.wikipedia.org/wiki/N-Methyl-2-pyrrolidone
https://pubmed.ncbi.nlm.nih.gov/21486529/
https://pubmed.ncbi.nlm.nih.gov/21486529/
https://www.medchemexpress.com/n-methyl-2-pyrrolidone-d3.html
https://pubs.acs.org/doi/10.1021/acsomega.1c06835
https://pubchem.ncbi.nlm.nih.gov/compound/N-methyl-2-pyrrolidone
https://www.merckmillipore.com/DE/en/product/1-Methyl-2-pyrrolidone,MDA_CHEM-100574
https://www.sigmaaldrich.com/TW/zh/search/872-50-4?focus=products&page=1&perpage=30&sort=relevance&term=872-50-4&type=cas_number
https://www.lgcstandards.com/FJ/en/1-Methyl-2-pyrrolidinone-d3/p/TRC-M326122?queryID=d7c31a1f70098c9d0de85e01e4c2a017
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/NMP_1.htm
https://www.benchchem.com/product/b587800/docs#introduction-the-significance-of-isotopic-labeling-in-modern-analytics
https://www.benchchem.com/product/b587800/docs#introduction-the-significance-of-isotopic-labeling-in-modern-analytics
https://www.benchchem.com/product/b587800/docs#introduction-the-significance-of-isotopic-labeling-in-modern-analytics
https://www.benchchem.com/product/b587800/docs#introduction-the-significance-of-isotopic-labeling-in-modern-analytics
https://www.benchchem.com/product/b587800?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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